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Compound of Interest

Compound Name: Carbimazole-d3

Cat. No.: B13864703 Get Quote

An In-depth Technical Guide to Carbimazole-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Carbimazole-d3, a deuterated

analog of the antithyroid drug Carbimazole. This document details its chemical properties,

mechanism of action, and relevant technical information to support research and development

activities.

Core Quantitative Data
The following table summarizes the key quantitative data for Carbimazole-d3 for easy

reference and comparison.

Property Value

CAS Number 22232-54-8

Molecular Weight 189.25 g/mol [1]

Molecular Formula C₇D₃H₇N₂O₂S[1][2]
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Carbimazole is a prodrug that, after absorption, is rapidly and completely metabolized to its

active form, methimazole (also known as thiamazole).[1] Methimazole is responsible for the

antithyroid effects of the drug.

The primary mechanism of action of methimazole is the inhibition of thyroid peroxidase (TPO).

[3] This enzyme is crucial for two key steps in the synthesis of thyroid hormones (T3 and T4):

Iodide Oxidation: TPO catalyzes the oxidation of iodide ions (I⁻) to iodine (I₂).

Iodination of Tyrosine Residues: The oxidized iodine is then incorporated into tyrosine

residues on the thyroglobulin protein, forming monoiodotyrosine (MIT) and diiodotyrosine

(DIT).

Coupling Reaction: TPO also catalyzes the coupling of MIT and DIT to form triiodothyronine

(T3) and thyroxine (T4).

By inhibiting TPO, methimazole effectively blocks the synthesis of new thyroid hormones. This

leads to a gradual depletion of circulating thyroid hormones, thereby alleviating the symptoms

of hyperthyroidism. It is important to note that Carbimazole does not inactivate existing T4 and

T3 in the circulation or stored in the thyroid gland.

Metabolic Pathway and Mechanism of Action
The following diagram illustrates the metabolic conversion of Carbimazole to its active

metabolite, methimazole, and its subsequent inhibition of thyroid hormone synthesis.
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Metabolic activation of Carbimazole and its inhibitory effect on thyroid hormone synthesis.
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Experimental Protocols and Use
While specific experimental protocols for Carbimazole-d3 are not widely published, its primary

use in research is as an internal standard for pharmacokinetic and metabolic studies of

Carbimazole and its active metabolite, methimazole. The deuterium labeling provides a distinct

mass spectrometric signature, allowing for accurate quantification in biological matrices.

A general experimental workflow for a pharmacokinetic study using Carbimazole-d3 as an

internal standard is outlined below.
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Pharmacokinetic Study Workflow

Sample Collection
(e.g., plasma, urine)

Addition of
Carbimazole-d3 (IS)

Sample Preparation
(e.g., protein precipitation,

liquid-liquid extraction)

LC-MS/MS Analysis

Data Analysis
(Quantification of

Carbimazole/Methimazole)

Click to download full resolution via product page

General workflow for a pharmacokinetic study using Carbimazole-d3 as an internal standard.
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Synthesis
The synthesis of Carbimazole involves a multi-step process. A general synthetic pathway is

described as follows:

Amination: Chloroacetaldehyde diethanol reacts with methylamine in methanol under

pressure to yield 2-methylaminoacetaldehyde diethanol.

Cyclization: The product from the amination step is heated with hydrochloric acid and

potassium thiocyanate to form 1-methyl-2-mercaptoimidazole.

Condensation: 1-methyl-2-mercaptoimidazole is then condensed in pyridine, and ethyl

chloroformate is added dropwise to produce Carbimazole.

The synthesis of Carbimazole-d3 would follow a similar pathway, utilizing a deuterated starting

material, such as methylamine-d3, in the initial amination step.
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General Synthesis of Carbimazole
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Simplified synthetic pathway for Carbimazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13864703?utm_src=pdf-custom-synthesis
https://www.mims.com/malaysia/drug/info/carbimazole?mtype=generic
https://go.drugbank.com/drugs/DB00389
https://synapse.patsnap.com/article/what-is-the-mechanism-of-carbimazole
https://www.benchchem.com/product/b13864703#carbimazole-d3-cas-number-and-molecular-weight
https://www.benchchem.com/product/b13864703#carbimazole-d3-cas-number-and-molecular-weight
https://www.benchchem.com/product/b13864703#carbimazole-d3-cas-number-and-molecular-weight
https://www.benchchem.com/product/b13864703#carbimazole-d3-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13864703?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13864703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13864703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

